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Compound of Interest

Compound Name: Desalkylquazepam

Cat. No.: B156067 Get Quote

Introduction

Desalkylquazepam, with the formal name 7-chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-

benzodiazepine-2-thione, is a compound of interest within the benzodiazepine class.[1] As with

any pharmaceutical compound or analytical reference standard, understanding its thermal

stability is critical for ensuring its quality, safety, and efficacy throughout its lifecycle, from

manufacturing and formulation to storage and handling. Thermal degradation can lead to a loss

of potency and the formation of potentially toxic impurities. This guide provides a

comprehensive overview of the available scientific information regarding the thermal stability

and degradation of Desalkylquazepam, intended for researchers, scientists, and drug

development professionals.

It is important to note that as of the latest literature review, detailed public studies specifically

investigating the forced thermal degradation and degradation pathways of Desalkylquazepam
are limited. The information presented herein is based on the available product specifications

and general knowledge of benzodiazepine chemistry.

Physicochemical Properties of Desalkylquazepam

A foundational understanding of the physicochemical properties of Desalkylquazepam is

essential for interpreting its stability profile.
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Property Value Reference

CAS Number 1645-32-5 [1][2]

Molecular Formula C₁₅H₁₀ClFN₂S [1]

Formula Weight 304.8 g/mol [1]

Appearance A crystalline solid [1]

Purity ≥98% [1]

λmax 303 nm [1]

Solubility

DMF: 30 mg/ml, DMSO: 20

mg/ml, Ethanol: Slightly

soluble, PBS (pH 7.2): 0.30

mg/ml

[1]

Known Thermal Stability

Commercially available Desalkylquazepam, when stored under recommended conditions,

exhibits significant stability. According to supplier specifications, the compound is stable for at

least five years when stored at -20°C.[1] While this indicates excellent long-term stability under

controlled, cold-storage conditions, it does not provide insight into the compound's behavior at

elevated temperatures or during thermal stress events. The safety data sheet for

Desalkylquazepam notes that thermal decomposition should be avoided, but specific

temperature thresholds or degradation kinetics are not provided.[2]

Hypothetical Experimental Workflow for Thermal Stability Assessment

In the absence of specific published protocols for Desalkylquazepam, a standard experimental

workflow for assessing the thermal stability of a pharmaceutical compound is proposed. This

workflow is based on established principles of forced degradation studies as outlined in

regulatory guidelines.
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Sample Preparation

Thermal Stress Conditions

Analysis

Data Interpretation

Prepare Solutions of
Desalkylquazepam

High Temperature Storage
(e.g., 40°C, 60°C, 80°C)

Prepare Solid Samples
of Desalkylquazepam

High Temperature with
Controlled Humidity

Stability-Indicating
HPLC-UV/DAD Method

LC-MS/MS for Degradant
Identification

Determine Degradation
Kinetics

NMR for Structural
Elucidation

Propose Degradation
Pathways

Generate Stability Report

Potential Thermal Degradation Pathways of Desalkylquazepam

Potential Degradation Products

Desalkylquazepam

Hydrolysis of Imine Bond
(Benzophenone derivative)

Oxidation of Thione Group
(Oxo-analog)

Ring Contraction
(Quinazoline derivative) Dimerization Products
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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